Cas no 110234-47-4 (3-Isoxazolamine,4-methyl-5-(trifluoromethyl)-)

• Product Name: 3-Isoxazolamine,4-methyl-5-(trifluoromethyl)-
• CAS No: 110234-47-4
• MF: C₅H₅F₃N₂O
• MW: 166.101211309433
• CID: 128745
• PubChem ID: 15613877
• Update Time: 2025-05-19

3-Isoxazolamine,4-methyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolamine,4-methyl-5-(trifluoromethyl)-
• 3-Isoxazolamine,4-methyl-5-(trifluoromethyl)-(9CI)
• 4-methyl-5-(trifluoromethyl)-1,2-oxazol-3-amine
• 3-AMINO-4-METHYL-5-(TRIFLUOROMETHYL)ISOXAZOLE
• 4-METHYL-5-(TRIFLUOROMETHYL)ISOXAZOL-3-AMINE
• 5-TRIFLUOROMETHYL-4-METHYL-3-AMINOISOXAZOLE
• AB65793
• AGN-PC-00PXXT
• SureCN5324584
• SCHEMBL5324584
• CJPRNGXVNAWSPF-UHFFFAOYSA-N
• AT25054
• AKOS014316424
• 110234-47-4

• Inchi： 1S/C5H5F3N2O/c1-2-3(5(6,7)8)11-10-4(2)9/h1H3,(H2,9,10)
• InChI Key： CJPRNGXVNAWSPF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(N)=NO1)(F)F

Computed Properties

• Exact Mass: 166.03545
• Monoisotopic Mass: 166.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05

Additional information on 3-Isoxazolamine,4-methyl-5-(trifluoromethyl)-

3-Isoxazolamine,4-methyl-5-(trifluoromethyl)- (CAS No. 110234-47-4): A Comprehensive Overview

3-Isoxazolamine,4-methyl-5-(trifluoromethyl)-, also known by its CAS registry number CAS No. 110234-47-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the isoxazolamine class, which has been extensively studied for its potential applications in drug discovery and material science. The structure of 3-Isoxazolamine,4-methyl-5-(trifluoromethyl)- features an isoxazole ring with a methyl group at position 4 and a trifluoromethyl group at position 5, making it a unique derivative within this class.

The synthesis of 3-Isoxazolamine,4-methyl-5-(trifluoromethyl)- involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Its chemical stability and reactivity make it a valuable intermediate in the synthesis of more complex molecules, particularly those with bioactive properties.

In terms of physical properties, 3-Isoxazolamine,4-methyl-5-(trifluoromethyl)- exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and acetonitrile. These properties are crucial for its application in various chemical processes and biological assays.

The biological activity of 3-Isoxazolamine,4-methyl-5-(trifluoromethyl)- has been a focal point of recent research efforts. Studies have demonstrated that this compound possesses potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential as a lead compound for the development of novel therapeutic agents targeting Alzheimer's disease and related conditions.

Moreover, the trifluoromethyl group at position 5 contributes significantly to the compound's lipophilicity and metabolic stability, which are critical factors for drug bioavailability. Recent computational studies have further elucidated the molecular interactions between 3-Isoxazolamine,4-methyl-5-(trifluoromethyl)- and its target enzymes, providing insights into its mechanism of action and guiding future optimization efforts.

In addition to its pharmacological applications, 3-Isoxazolamine,4-methyl-5-(trifluoromethyl)- has shown promise in materials science as a building block for advanced polymers and coatings. Its ability to form stable covalent bonds with other functional groups makes it an attractive candidate for developing high-performance materials with tailored properties.

The environmental impact of CAS No. 110234-47-4 has also been evaluated in recent studies. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its potential ecological footprint. This is particularly important for industrial applications where sustainability is a key consideration.

In conclusion, 3-Isoxazolamine,4-methyl-5-(trifluoromethyl)-, or CAS No. 110234-47-4, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with favorable physical and biological properties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly significant role in advancing scientific innovation.